Cas no 500011-84-7 (3-Bromo-1-(dimethylsulfamoyl)pyrazole)

• Product Name: 3-Bromo-1-(dimethylsulfamoyl)pyrazole
• CAS No: 500011-84-7
• MF: C₅H₈BrN₃O₂S
• MW: 254.104918479919
• MDL: MFCD19442786
• CID: 1056660
• Update Time: 2025-07-21

3-Bromo-1-(dimethylsulfamoyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(dimethylsulfamoyl)pyrazole
• 3-bromo-N,N-dimethyl-1H-Pyrazole-1-sulfonamide
• 3-bromo-N,N-dimethyl-pyrazole-1-sulfonamide
• 3-bromo-pyrazole-1-sulfonic acid dimethylamide
• bromure de bromo-3 propyltriphenylphosphonium

• MDL： MFCD19442786
• Inchi： 1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-4-3-5(6)7-9/h3-4H,1-2H3
• InChI Key： PYBWMCRVFDXECL-UHFFFAOYSA-N
• SMILES： BrC1C=CN(N=1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 252.95200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 345.5±34.0°C at 760 mmHg
• PSA: 63.58000
• LogP: 1.38090

3-Bromo-1-(dimethylsulfamoyl)pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Bromo-1-(dimethylsulfamoyl)pyrazole

Introduction to 3-Bromo-1-(dimethylsulfamoyl)pyrazole (CAS No. 500011-84-7)

3-Bromo-1-(dimethylsulfamoyl)pyrazole, a compound with the chemical formula C₄H₇BrN₂O₂S, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a bromine substituent at the 3-position of the pyrazole ring and a dimethylsulfamoyl group at the 1-position. These structural elements contribute to its versatile reactivity and potential applications in synthetic chemistry and drug discovery.

The CAS No. 500011-84-7 assigned to this compound underscores its identity and distinguishes it from other molecules with similar structures. This unique identifier is crucial for researchers to accurately reference and utilize the compound in their experiments and studies. The bromine substituent in the molecule makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are widely employed in the construction of complex molecular architectures, including those relevant to pharmaceutical development.

The dimethylsulfamoyl group attached to the pyrazole ring introduces a polar functional moiety, enhancing the compound's solubility in polar solvents and its interaction with biological targets. This feature is particularly advantageous in medicinal chemistry, where solubility and binding affinity are critical factors in drug design. The presence of both bromine and dimethylsulfamoyl groups makes 3-Bromo-1-(dimethylsulfamoyl)pyrazole a versatile building block for the synthesis of more complex molecules.

Recent research has highlighted the potential of pyrazole derivatives as pharmacophores in drug discovery. Pyrazole compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, such as bromine, into these structures often enhances their bioactivity by improving their ability to interact with biological targets. Additionally, the dimethylsulfamoyl group can serve as a pharmacophoric element that modulates the pharmacokinetic properties of drug candidates.

In particular, studies have demonstrated that 3-Bromo-1-(dimethylsulfamoyl)pyrazole can be used as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in generating pyrazole-based inhibitors of kinases and other enzymes involved in cancer progression. These inhibitors have shown promise in preclinical studies, indicating their potential as lead compounds for further development into clinical therapies.

The synthetic pathways for 3-Bromo-1-(dimethylsulfamoyl)pyrazole involve multi-step organic transformations that highlight its importance as a synthetic intermediate. One common approach involves the bromination of a pyrazole precursor followed by reaction with dimethylsulfonyl chloride to introduce the dimethylsulfamoyl group. These reactions are typically conducted under controlled conditions to ensure high yield and purity, which are essential for pharmaceutical applications.

The chemical properties of 3-Bromo-1-(dimethylsulfamoyl)pyrazole make it a valuable tool for chemists working in both academic and industrial settings. Its reactivity allows for further functionalization, enabling the creation of diverse libraries of compounds for high-throughput screening. This capability is particularly important in drug discovery pipelines, where large numbers of compounds must be rapidly synthesized and evaluated for biological activity.

Advances in computational chemistry have also facilitated the study of 3-Bromo-1-(dimethylsulfamoyl)pyrazole and its derivatives. Molecular modeling techniques can predict how these compounds interact with biological targets, providing insights into their potential therapeutic effects. These predictions are often validated through experimental studies, leading to a more efficient discovery process.

The pharmacological potential of 3-Bromo-1-(dimethylsulfamoyl)pyrazole extends beyond cancer therapy. Researchers have investigated its effects on other disease pathways, including inflammation and neurodegeneration. The ability to modulate these processes makes pyrazole derivatives attractive candidates for developing new treatments for a variety of conditions.

In conclusion, 3-Bromo-1-(dimethylsulfamoyl)pyrazole (CAS No. 500011-84-7) is a multifaceted compound with significant applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthetic chemistry and a promising candidate for drug development. Ongoing studies continue to uncover new ways to utilize this compound, reinforcing its importance in advancing therapeutic innovation.